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Compound of Interest

Compound Name: UCSF924

cat. No.: B15621013

A Selective Dopamine D4 Receptor Agonist

Audience: Researchers, scientists, and drug development professionals.

Product Information

UCSF924 is a potent and selective partial agonist for the dopamine D4 receptor (DRD4), a G
protein-coupled receptor (GPCR) implicated in various neuropsychiatric disorders. With a high
affinity and selectivity for DRD4 over other dopamine receptor subtypes (D2 and D3) and a
panel of over 320 other GPCRs, UCSF924 serves as a valuable chemical probe for
investigating the physiological and pathological roles of the D4 receptor.

Chemical Properties:

Property Value

6-methyl-2-[[(3-phenoxypropyl)amino]methyl]-4-
Formal Name

quinolinol
CAS Number 1434515-70-4
Molecular Formula C20H22N202
Formula Weight 322.4 g/mol
Purity >98%
Formulation A solid

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15621013?utm_src=pdf-interest
https://www.benchchem.com/product/b15621013?utm_src=pdf-body
https://www.benchchem.com/product/b15621013?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621013?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Solubility and Storage

Proper dissolution and storage of UCSF924 are critical for maintaining its stability and ensuring
experimental reproducibility. The following tables summarize the solubility of UCSF924 in
various solvents and the recommended storage conditions.

Solubility Data:

Solvent Solubility Concentration Notes

Use of freshly opened,

anhydrous DMSO and
DMSO Soluble > 50 mg/mL sonication is

recommended to aid

dissolution.

Acetonitrile Slightly Soluble 0.1-1mg/mL

A clear solution can
be achieved with 10%

In Vivo Formulation 1 > 2.5 mg/mL 7.75 mM DMSO, 40% PEG300,
5% Tween-80, and
45% Saline.

A clear solution can
be achieved with 10%
DMSO and 90% (20%
SBE-B-CD in Saline).

In Vivo Formulation 2 = 2.5 mg/mL 7.75 mM

A clear solution can
be achieved with 10%
DMSO and 90% Corn
Qil.

In Vivo Formulation 3 = 2.5 mg/mL 7.75 mM

Storage Conditions:

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b15621013?utm_src=pdf-body
https://www.benchchem.com/product/b15621013?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621013?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Storage ]
Form Duration Notes
Temperature
Store in a dry, dark
place. Stable for
_ Long-term (months to
Solid Powder -20°C several weeks at
years) )
ambient temperature
during shipping.
Short-term (days to
0-4°C
weeks)
o Aliguot to prevent
Stock Solution (in
-80°C Up to 6 months repeated freeze-thaw
Solvent)
cycles.
-20°C Up to 1 month

Experimental Protocols
Preparation of Stock Solution for In Vitro Assays (e.g.,
10 mM in DMSO)

This protocol describes the preparation of a 10 mM stock solution of UCSF924 in DMSO.

Materials:

UCSF924 solid powder

Anhydrous, high-purity dimethyl sulfoxide (DMSO)

Sterile, amber-colored microcentrifuge tubes

Vortex mixer

Bath sonicator

Protocol:
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Pre-weigh UCSF924: In a clean, dry weighing vessel, carefully weigh out the desired amount
of UCSF924 powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh out
3.224 mg of UCSF924.

Add DMSQO: Transfer the weighed UCSF924 to a sterile amber microcentrifuge tube. Add the
calculated volume of fresh, anhydrous DMSO to the tube. For a 10 mM solution with 3.224
mg of UCSF924, add 1 mL of DMSO.

Initial Dissolution: Tightly cap the tube and vortex vigorously for 1-2 minutes to facilitate initial
dissolution.

Sonication: If the solution is not completely clear, place the tube in a bath sonicator. Sonicate
for 5-10 minutes, or until the solid is fully dissolved. The heat generated during sonication
can aid in dissolving the compound.

Final Check: Visually inspect the solution to ensure it is clear and free of any particulate
matter.

Aliquoting and Storage: Aliquot the stock solution into smaller volumes in sterile, amber
microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at -80°C for up to 6
months or at -20°C for up to 1 month.

Preparation of Working Solution for In Vivo
Administration

This protocol provides a method for preparing a working solution of UCSF924 for in vivo

experiments using a common vehicle formulation.

Materials:

UCSF924 stock solution in DMSO (e.g., 25 mg/mL)
PEG300 (Polyethylene glycol 300)
Tween-80

Sterile Saline (0.9% NaCl)
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o Sterile tubes
Protocol:

This example details the preparation of 1 mL of a working solution with a final concentration of
2.5 mg/mL UCSF924.

Initial Dilution in DMSQO: If starting from a solid, prepare a stock solution in DMSO as
described in the in vitro protocol. For this example, a 25 mg/mL stock in DMSO is used.

Add PEG300: In a sterile tube, add 400 uL of PEG300.

Add UCSF924/DMSO Stock: Add 100 pL of the 25 mg/mL UCSF924 stock solution in DMSO
to the PEG300. Mix thoroughly by vortexing until the solution is homogeneous.

Add Tween-80: Add 50 pL of Tween-80 to the mixture and vortex again until the solution is
clear and uniform.

Final Dilution with Saline: Add 450 pL of sterile saline to the tube to bring the final volume to
1 mL. Vortex one final time to ensure complete mixing. The final concentration of the
components will be 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.

Administration: The working solution should be prepared fresh on the day of use. If any
precipitation or phase separation occurs, gentle warming and/or sonication can be used to
redissolve the compound.

Mechanism of Action and Signaling Pathway

UCSF924 is a partial agonist of the dopamine D4 receptor (DRD4). As a G protein-coupled
receptor, DRD4 can signal through two main pathways upon activation: a G protein-dependent
pathway and a (-arrestin-dependent pathway. UCSF924 has been shown to be a biased
agonist, preferentially activating the [3-arrestin pathway over the Gai/o signaling pathway.

» Gai/o-Dependent Pathway: Canonical activation of DRD4 leads to the coupling of the
inhibitory G protein, Gai/o. This results in the inhibition of adenylyl cyclase, leading to a
decrease in intracellular cyclic AMP (CAMP) levels.
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e [-Arrestin-Dependent Pathway: UCSF924 selectively induces the recruitment of B-arrestin to
the DRD4 receptor. This can initiate a separate cascade of signaling events, including the
activation of mitogen-activated protein kinases (MAPK), such as ERK1/2.

Below is a diagram illustrating the signaling pathways activated by UCSF924 at the dopamine
D4 receptor.
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Caption: UCSF924 signaling at the DRD4 receptor.

 To cite this document: BenchChem. [Application Notes and Protocols for UCSF924].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15621013#protocol-for-dissolving-and-storing-
ucsfo24]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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